Potassium;iron(3+);hexahydroxide;disulfate

• CAS RN: 12207-14-6
• Molecular Formula: Fe3H6KO14S2
• Molecular Weight: 500.8 g/mol
• IUPAC Name: potassium;iron(3+);hexahydroxide;disulfate
• InChI: InChI=1S/3Fe.K.2H2O4S.6H2O/c;;;;2*1-5(2,3)4;;;;;;/h;;;;2*(H2,1,2,3,4);6*1H2/q3*+3;+1;;;;;;;;/p-10
• InChI Key: ZDRXNBQZPSLMJH-UHFFFAOYSA-D
• SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[Fe+3].[Fe+3].[Fe+3]
• Other CAS RN: 12449-90-0
• synonyms: jarosite

Description

Potassium;iron(3+);hexahydroxide;disulfate, also known as ferric potassium sulfate, is a chemical compound with the formula KFe(SO4)2·6H2O. This compound is commonly used in various scientific research applications due to its unique properties and characteristics.

Mechanism Of Action

Potassium;iron(3+);hexahydroxide;disulfate works by forming a complex with the impurities in water or the dyes in fabrics. This complex then settles to the bottom, allowing the purified water or dyed fabric to be separated from the impurities.

Biochemical And Physiological Effects

Potassium;iron(3+);hexahydroxide;disulfate is not known to have any significant biochemical or physiological effects on humans or animals.

Advantages And Limitations For Lab Experiments

One advantage of using potassium;iron(3+);hexahydroxide;disulfate in lab experiments is its ability to remove impurities from water, which is essential in many experiments. However, one limitation is that it can be difficult to obtain pure crystals of KFe(SO4)2·6H2O, which may affect the accuracy of some experiments.

Future Directions

For research include investigating its potential use in wastewater treatment, production of new materials, and improving the synthesis method.

Synthesis Methods

Potassium;iron(3+);hexahydroxide;disulfate can be synthesized by reacting potassium sulfate and iron(III) sulfate in the presence of sulfuric acid and water. The reaction produces a greenish-yellow solution, which is then cooled to form crystals of KFe(SO4)2·6H2O.

Scientific Research Applications

Potassium;iron(3+);hexahydroxide;disulfate is widely used in various scientific research applications. It is commonly used as a coagulant in water treatment plants to remove impurities and suspended particles from water. It is also used as a mordant in the textile industry to fix dyes to fabrics. Additionally, it is used in the production of alum, which is used in paper manufacturing.